Cas no 1806381-76-9 (3-Bromo-1-(5-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-2-one)

• Product Name: 3-Bromo-1-(5-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-2-one
• CAS No: 1806381-76-9
• MF: C₁₁H₁₀Br₂F₂O₂
• MW: 372.000709056854
• CID: 4979320
• Update Time: 2025-11-03

3-Bromo-1-(5-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(5-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C11H10Br2F2O2/c12-5-7-1-2-10(17-11(14)15)8(3-7)4-9(16)6-13/h1-3,11H,4-6H2
• InChI Key： SVOKWYDKLFZWDM-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1)CC(CBr)=O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 252
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(5-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-2-one

Comprehensive Overview of 3-Bromo-1-(5-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-2-one (CAS No. 1806381-76-9)

In the realm of organic synthesis and pharmaceutical intermediates, 3-Bromo-1-(5-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-2-one (CAS No. 1806381-76-9) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its bromomethyl and difluoromethoxy functional groups, serves as a critical building block in the development of advanced small molecule drugs and agrochemicals. Researchers and industry professionals frequently search for its synthetic routes, physicochemical properties, and potential applications, making it a topic of high relevance in modern chemistry.

The molecular structure of 3-Bromo-1-(5-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-2-one incorporates a propan-2-one backbone, which is further modified with bromine and difluoromethoxy substituents. These modifications enhance its reactivity, enabling its use in cross-coupling reactions and nucleophilic substitutions. Such reactions are pivotal in constructing complex molecules, particularly in the drug discovery pipeline. The presence of fluorine atoms also improves metabolic stability, a feature highly sought after in medicinal chemistry.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of CAS No. 1806381-76-9 to minimize environmental impact. Questions like "How to synthesize 3-Bromo-1-(5-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-2-one sustainably?" or "What are the alternatives to traditional bromination methods?" are frequently explored in academic and industrial forums. Innovations such as catalytic bromination and solvent-free reactions are being investigated to address these challenges.

The pharmacokinetic properties of derivatives stemming from 3-Bromo-1-(5-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-2-one are another area of intense research. Its potential role in targeted drug delivery and enzyme inhibition has been highlighted in recent studies. For instance, the difluoromethoxy group is known to enhance lipophilicity, which can improve drug absorption and bioavailability. These attributes align with the growing demand for precision medicine and personalized therapeutics.

From an industrial perspective, CAS No. 1806381-76-9 is often discussed in the context of scale-up production and quality control. Manufacturers and suppliers are increasingly asked about purity standards, storage conditions, and handling protocols to ensure consistent performance in downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify the compound's integrity.

In summary, 3-Bromo-1-(5-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-2-one (CAS No. 1806381-76-9) represents a multifaceted compound with broad utility in chemical research and industrial applications. Its unique combination of halogenated and fluorinated moieties makes it indispensable for advancing innovations in life sciences and material engineering. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone in the development of next-generation bioactive molecules.